Cas no 1807188-22-2 (2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride
• CAS No: 1807188-22-2
• MF: C₈H₅Cl₂NO₂S₂
• MW: 282.166797399521
• CID: 4794486
• Update Time: 2025-06-09

2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S2/c9-3-6-1-5(4-11)2-7(14)8(6)15(10,12)13/h1-2,14H,3H2
• InChI Key： VGCADITXKOCTJC-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(C#N)=CC=1CCl)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride

Introduction to 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1807188-22-2)

2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1807188-22-2) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a chloromethyl, cyano, and mercapto group, along with a sulfonyl chloride moiety, offers a wide range of applications in the synthesis of complex molecules and the development of novel pharmaceuticals.

The structure of 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride is particularly noteworthy due to its potential for forming stable and functionalized derivatives. The presence of the sulfonyl chloride group makes it an excellent electrophile, capable of reacting with various nucleophiles to form sulfonamides, which are important intermediates in the synthesis of drugs and other bioactive compounds. Additionally, the chloromethyl group can undergo substitution reactions to introduce a variety of functional groups, further expanding its utility in synthetic chemistry.

In recent years, there has been a growing interest in the use of 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride in the development of new therapeutic agents. Research has shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that a series of sulfonamide derivatives synthesized from this compound demonstrated potent inhibitory effects on cancer cell proliferation, making them potential candidates for further drug development.

The versatility of 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride extends beyond medicinal chemistry. In materials science, this compound has been explored for its potential in the synthesis of functional polymers and coatings. The presence of the cyano group provides electronic properties that can be harnessed for applications such as electronic devices and sensors. Moreover, the reactivity of the sulfonyl chloride group allows for the formation of robust and durable materials with tailored properties.

Synthesis methods for 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride have been extensively studied and optimized to ensure high yields and purity. One common approach involves the reaction of 4-cyanothiophenol with chloromethyl sulfonyl chloride under controlled conditions. This method has been refined to minimize side reactions and improve the overall efficiency of the synthesis process. The resulting compound is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its structure and purity.

In terms of safety and handling, it is important to note that while 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-Chloromethyl-4-cyano-6-mercaptobenzenesulfonyl chloride are promising. Ongoing research is focused on exploring new synthetic routes to improve yield and purity, as well as developing novel applications in both pharmaceuticals and materials science. As our understanding of this compound continues to grow, it is likely that we will see even more innovative uses emerge in the coming years.